1-(1-adamantyl)-4-[(4-ethylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(1-adamantyl)-4-(4-ethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C22H32N2O2S/c1-2-17-3-5-21(6-4-17)27(25,26)24-9-7-23(8-10-24)22-14-18-11-19(15-22)13-20(12-18)16-22/h3-6,18-20H,2,7-16H2,1H3
• InChI Key: LOJDANJTTBLPMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H32N2O2S
• Molecular Weight: 388.6 g/mol

Description

Synthesis Analysis

• A study by (Borrmann et al., 2009) describes the design and synthesis of related piperazine sulfonyl compounds, which are adenosine A2B receptor antagonists.
• (Wu Qi, 2014) discusses the synthesis of novel piperazine derivatives connected to 1,3,4-thiadiazol.

Molecular Structure Analysis

• (Berredjem et al., 2010) determined the structure of a related compound, 4-phenyl-piperazine-1-sulfonamide, using X-ray crystallography.
• (El-Emam et al., 2012) conducted quantum chemical calculations to study the geometrical structure of a similar molecule.

Chemical Reactions and Properties

• (Fytas et al., 2015) synthesized and evaluated novel piperazine derivatives for their antitumor properties.
• (Xiao et al., 2022) synthesized benzenesulfonamide compounds and used density functional theory (DFT) for further molecular analysis.

Physical Properties Analysis

• (Raghupathi et al., 1991) explored structure-affinity relationships to achieve improved selectivity in similar compounds.
• (Kumar et al., 2007) characterized a similar molecule using X-ray crystallography and spectroscopic techniques.

Chemical Properties Analysis

• (El-Emam et al., 2004) studied the antimicrobial and anti-HIV-1 activity of certain oxadiazoles, providing insights into the chemical properties of related structures.
• (Abbasi et al., 2020) carried out the nucleophilic substitution reaction with sulfonyl chlorides to synthesize N-sulfonated derivatives, exploring their chemical properties.

Scientific Research Applications

Antiproliferative and Antimicrobial Applications

• Novel 1-(2-aryl-2-adamantyl)piperazine derivatives have been synthesized and evaluated for their antitumor properties against several cancer cell lines, demonstrating reasonable activity and significantly low cytotoxicity over normal human cells, suggesting potential as antiproliferative agents (Fytas et al., 2015).

• A series of S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols , derived from reactions involving piperazines, have shown potent antibacterial activity and good dose-dependent anti-inflammatory activity in vivo, indicating their potential in antimicrobial and anti-inflammatory applications (Al-Abdullah et al., 2014).

Ligands for Receptors

• Piperazine analogues of the melanocortin 4 receptor (MC4R) specific small-molecule agonist "THIQ" were synthesized and showed activity, with several compounds demonstrating selectivity for MC4R, which may be relevant for therapeutic applications targeting melanocortin receptors (Mutulis et al., 2004).

Antidepressant Metabolism

• The metabolism of Lu AA21004 , a novel antidepressant, was investigated, revealing the involvement of CYP2D6, CYP2C9, and CYP3A4/5 in its oxidative metabolism, providing insights into its pharmacokinetic properties and potential interactions with other drugs (Hvenegaard et al., 2012).

Synthesis and Characterization

• The synthesis and characterization of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines , including their development as adenosine A2B receptor antagonists, have been detailed, highlighting the potential for selective receptor targeting and the use of these compounds as pharmacological tools (Borrmann et al., 2009).

Antimicrobial and Anti-HIV Activity

• Certain 5-(1-adamantyl)-2-substituted thio-1,3,4-oxadiazoles and 5-(1-adamantyl)-3-substituted aminomethyl-1,3,4-oxadiazoline-2-thiones have been synthesized and tested for their antimicrobial and anti-HIV-1 activities, with some derivatives showing significant effects against Gram-positive bacteria and inhibitory activity against HIV-1, underscoring their therapeutic potential (El-Emam et al., 2004).